Cas no 2229188-10-5 (1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
- EN300-1958200
- 2229188-10-5
-
- Inchi: 1S/C11H8F4O2/c1-5-2-3-6(12)7(8(5)13)10(9(16)17)4-11(10,14)15/h2-3H,4H2,1H3,(H,16,17)
- InChI Key: SYXMSRKIMAIMCK-UHFFFAOYSA-N
- SMILES: FC1(CC1(C(=O)O)C1C(=CC=C(C)C=1F)F)F
Computed Properties
- Exact Mass: 248.04604214g/mol
- Monoisotopic Mass: 248.04604214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958200-0.05g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 0.05g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-0.1g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 0.1g |
$1157.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-0.25g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 0.25g |
$1209.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-0.5g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 0.5g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-1.0g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 1g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-1958200-2.5g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 2.5g |
$2576.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-5.0g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 5g |
$3812.0 | 2023-05-31 | ||
| Enamine | EN300-1958200-10.0g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 10g |
$5652.0 | 2023-05-31 | ||
| Enamine | EN300-1958200-1g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 1g |
$1315.0 | 2023-09-17 | ||
| Enamine | EN300-1958200-5g |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid |
2229188-10-5 | 5g |
$3812.0 | 2023-09-17 |
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
Introduction to 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229188-10-5)
1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2229188-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including a cyclopropane ring and fluoro-substituted aromatic groups. The presence of multiple fluorine atoms and a methyl group at specific positions on the phenyl ring contributes to its distinct chemical properties, making it a promising candidate for various applications in drug discovery and development.
The structural motif of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid is particularly intriguing due to the combination of a cyclopropane ring with fluoro-substituted aromatic residues. The cyclopropane ring is known for its high ring strain, which can enhance the reactivity of the molecule in various chemical transformations. Additionally, the fluoro-substituents at the 2 and 6 positions of the phenyl ring introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. These features make the compound a valuable scaffold for designing novel bioactive molecules.
In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are widely incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles. The compound 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid exemplifies this trend by combining fluorine atoms with other functional groups that can contribute to its biological activity.
One of the key areas where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate signaling pathways that are aberrantly activated in diseased states. The structural features of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid make it an attractive candidate for designing kinase inhibitors due to its ability to interact with the active site of these enzymes through hydrogen bonding and hydrophobic interactions.
Recent studies have demonstrated that fluorinated cyclopropanes can exhibit potent inhibitory activity against certain kinases. For instance, derivatives of cyclopropanecarboxylic acids have been shown to inhibit tyrosine kinases by binding to their ATP-binding pockets. The presence of fluoro-substituents in 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid can further enhance its binding affinity by optimizing steric interactions and electronic effects. This has led to investigations into its potential as a lead compound for developing novel anticancer agents.
Another area where this compound has been explored is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics to combat resistant bacterial strains. The unique structural features of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid make it a promising candidate for designing antimicrobial compounds. Fluorinated molecules have been shown to exhibit enhanced antibacterial activity due to their ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.
In addition to its potential in drug discovery, 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has also been studied for its applications in materials science. Fluorinated compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance materials. The cyclopropane ring in this compound can contribute to its mechanical strength and flexibility when incorporated into polymer matrices or other material systems.
The synthesis of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include halogenation reactions to introduce fluorine atoms at specific positions on the phenyl ring, followed by cyclopropanation reactions to form the cyclopropane moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity during these transformations.
The pharmacological evaluation of 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has revealed several interesting properties that make it a valuable tool for research purposes. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases at concentrations ranging from 10 μM to 100 μM. Additionally, preliminary in vivo studies have indicated that it possesses good oral bioavailability and can distribute effectively throughout various tissues.
Future research directions involving 1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid include further optimization of its structure to enhance its biological activity and pharmacokinetic properties. This could involve modifying the position or type of substituents on the phenyl ring or exploring alternative scaffolds that incorporate similar functional groups. Additionally, more extensive preclinical studies are needed to evaluate its safety profile and potential therapeutic applications.
In conclusion, 1-(2,6 -difluro -3 -methylphenyl) - 22 diflurocyclopentane - 11 carboxylicacid (CAS No . 2229188 -10 -5) is a structurally unique organic compound with significant potential in pharmaceutical chemistry . Its combination of fluoro -substituted aromatic groups , a cyclopentane ring , and other functional moieties makes it an attractive scaffold for designing novel bioactive molecules . Further research into its pharmacological properties and synthetic methodologies will likely uncover additional applications in drug discovery , antimicrobial agents , and materials science . p >
2229188-10-5 (1-(2,6-difluoro-3-methylphenyl)-2,2-difluorocyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)